Cas no 1157008-48-4 (N-(3,4-dimethylphenyl)oxan-4-amine)

• Product Name: N-(3,4-dimethylphenyl)oxan-4-amine
• CAS No: 1157008-48-4
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5230756
• PubChem ID: 43608419
• Update Time: 2026-03-07

N-(3,4-dimethylphenyl)oxan-4-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-amine, N-(3,4-dimethylphenyl)tetrahydro-
• N-(3,4-dimethylphenyl)oxan-4-amine

• Inchi： 1S/C13H19NO/c1-10-3-4-13(9-11(10)2)14-12-5-7-15-8-6-12/h3-4,9,12,14H,5-8H2,1-2H3
• InChI Key： WQYIUTPKSALAEJ-UHFFFAOYSA-N
• SMILES： C1OCCC(NC2=CC=C(C)C(C)=C2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on N-(3,4-dimethylphenyl)oxan-4-amine

Professional Introduction to N-(3,4-dimethylphenyl)oxan-4-amine (CAS No. 1157008-48-4)

N-(3,4-dimethylphenyl)oxan-4-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 1157008-48-4, has garnered attention due to its structural similarity to certain bioactive molecules, making it a valuable candidate for further research and development in drug discovery.

The molecular framework of N-(3,4-dimethylphenyl)oxan-4-amine consists of a phenyl ring substituted with two methyl groups at the 3 and 4 positions, linked to an oxazine ring. This specific arrangement imparts distinct electronic and steric properties to the molecule, which are crucial for its interaction with biological targets. The oxazine moiety, in particular, is known for its versatility in pharmaceutical applications, often serving as a scaffold for designing molecules with enhanced binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of N-(3,4-dimethylphenyl)oxan-4-amine with greater accuracy. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against various enzymes and receptors implicated in metabolic disorders and inflammatory diseases. The presence of the dimethylphenyl group enhances lipophilicity, which is a desirable trait for oral bioavailability, while the oxazine ring contributes to metabolic stability.

In vitro studies have begun to unravel the potential therapeutic applications of N-(3,4-dimethylphenyl)oxan-4-amine. Initial experiments indicate that it may possess anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways involved in inflammation. Additionally, its structural features suggest potential utility in the treatment of neurological disorders, where precise targeting of neurotransmitter receptors is essential. The compound's ability to cross the blood-brain barrier remains under investigation but shows promising preliminary results.

The synthesis of N-(3,4-dimethylphenyl)oxan-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to enhance the efficiency of the process. These methods not only improve scalability but also minimize environmental impact by reducing waste generation.

Ethical considerations are paramount in the development of new pharmaceutical compounds like N-(3,4-dimethylphenyl)oxan-4-amine. Rigorous toxicological assessments are conducted to evaluate potential side effects before advancing to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies have facilitated the use of innovative models for toxicity testing, including organ-on-a-chip technologies and artificial intelligence-driven predictive toxicology.

The future prospects for N-(3,4-dimethylphenyl)oxan-4-amine are promising, with ongoing research focusing on optimizing its pharmacological profile and exploring novel therapeutic indications. The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of potential derivatives with improved efficacy and reduced toxicity. Such computational tools are indispensable in modern pharmaceutical research, enabling rapid screening of large chemical libraries.

The regulatory landscape for new drug candidates like N-(3,4-dimethylphenyl)oxan-4-amine is evolving to accommodate innovative approaches in drug development. Regulatory agencies are increasingly recognizing the value of adaptive trial designs and real-world data analysis in assessing drug safety and effectiveness. These changes reflect a broader shift toward patient-centric drug development strategies that prioritize rapid access to safe and effective treatments.

In conclusion, N-(3,4-dimethylphenyl)oxan-4-amine (CAS No. 1157008-48-4) represents a compelling subject of study in pharmaceutical chemistry due to its unique structural features and potential biological activities. The compound's promising preclinical results warrant further investigation into its therapeutic applications across multiple disease areas. As research continues to progress, advancements in synthetic methodologies and computational biology will undoubtedly enhance our understanding of this molecule's full potential.